Cas no 21801-89-8 (2-methyl-Imidazo[1,2-a]pyridine-3-carboxamide)

• Product Name: 2-methyl-Imidazo[1,2-a]pyridine-3-carboxamide
• CAS No: 21801-89-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 279940
• PubChem ID: 89061
• Update Time: 2025-04-19

2-methyl-Imidazo[1,2-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-Imidazo[1,2-a]pyridine-3-carboxamide
• 2-methylimidazo[1,2-a]pyridine-3-carboxamide
• 3-CARBAMOYL-2-METHYLIMIDAZO(1,2-A)PYRIDINE
• Imidazo[1,2-a]pyridine-3-carboxamide,2-methyl-
• 2-Methyl-3-carboxamidoimidazo(1,2-a)pyridine
• 2-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid amide
• 3-Carbamoyl-2-methyl-imidazo<1.2-a>pyridin
• Imidazo(1,2-a)pyridine,3-carbamoyl-2-methyl
• Imidazo(1,2-a)pyridine-3-carboxamide,2-methyl
• BRN 1570300
• Z1198158124
• UQAQWKIENIYXHR-UHFFFAOYSA-N
• Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl-
• DTXSID70176221
• Imidazo(1,2-a)pyridine, 3-carbamoyl-2-methyl-
• SCHEMBL954303
• FT-0698021
• 2-methylimidazo[1, 2-a]pyridine-3-carboxamide
• 21801-89-8
• AKOS006277939

• Inchi： 1S/C9H9N3O/c1-6-8(9(10)13)12-5-3-2-4-7(12)11-6/h2-5H,1H3,(H2,10,13)
• InChI Key： UQAQWKIENIYXHR-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=C2C=CC=CN12)N

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.39000
• LogP: 1.44190